N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C19H18N2O2/c1-23-12-11-20-19(22)16-13-18(14-7-3-2-4-8-14)21-17-10-6-5-9-15(16)17/h2-10,13H,11-12H2,1H3,(H,20,22)
• InChI Key: IELPRWMVRPERBL-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=CC=C3
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide, also known as EMD-1214063, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound belongs to the class of quinolinecarboxamides and has shown promising results in preclinical studies.

Mechanism of Action

N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide exerts its anticancer effects by inhibiting the activity of the protein kinase CK2. CK2 is an enzyme that plays a crucial role in cell proliferation and survival, and its overexpression has been observed in many types of cancer. By inhibiting CK2, N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide has been shown to have a selective inhibitory effect on CK2, with little or no activity against other kinases. The compound has also demonstrated good pharmacokinetic properties, including good oral bioavailability and a long half-life in vivo.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide has several advantages for use in lab experiments, including its high potency, selectivity, and good pharmacokinetic properties. However, the compound may have limitations in terms of its solubility and stability, which can affect its efficacy in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide. One area of interest is the development of combination therapies that include N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide, as this compound has shown synergistic effects with other chemotherapeutic agents. Another area of research is the investigation of the mechanism of action of N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide, as this could provide insights into the underlying biology of cancer and potential targets for drug development. Additionally, further preclinical studies are needed to evaluate the safety and efficacy of N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide in animal models and to determine its potential for clinical use.

Scientific Research Applications

N-(2-methoxyethyl)-2-phenyl-4-quinolinecarboxamide has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including lung, breast, and prostate cancer. The compound has also demonstrated synergistic effects with other chemotherapeutic agents, making it a potential candidate for combination therapy.